Cas no 1523-09-7 (Phenol, 2,6-dinitro-,1-acetate)

Phenol, 2,6-dinitro-,1-acetate structure
1523-09-7 structure
Product Name:Phenol, 2,6-dinitro-,1-acetate
CAS No:1523-09-7
MF:C8H6N2O6
MW:226.143042087555
CID:215782
PubChem ID:325697
Update Time:2025-04-19

Phenol, 2,6-dinitro-,1-acetate Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,6-dinitro-,1-acetate
    • (2,6-dinitrophenyl) acetate
    • DTXSID60315485
    • 1523-09-7
    • NSC-294823
    • NSC294823
    • Inchi: 1S/C8H6N2O6/c1-5(11)16-8-6(9(12)13)3-2-4-7(8)10(14)15/h2-4H,1H3
    • InChI Key: FNOLBMVTCDXXSP-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1C(=CC=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 226.02258
  • Monoisotopic Mass: 226.02258592g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • PSA: 112.58

Phenol, 2,6-dinitro-,1-acetate Related Literature

  • 1. The effect of leaving group tendency in the chymotrypsin-catalysed hydrolysis of aryl acetates
    Anthony R. Butler,Ian H. Robertson,Lawrence A. Rudkin J. Chem. Soc. Perkin Trans. 2 1977 351
  • 2. Nucleophilic and general base catalysis by pyridine and methylpyridines in the hydrolysis of aryl acetates
    Anthony R. Butler,Ian H. Robertson J. Chem. Soc. Perkin Trans. 2 1975 660
  • 3. 15N nuclear polarisation in nitration and related reactions. Part 7. The mechanisms of rearrangement of 4-methyl-4-nitrocyclohexa-2,5-dienones
    John H. Ridd,Susan Trevellick,John P. B. Sandall J. Chem. Soc. Perkin Trans. 2 1992 1535
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